Cas no 135473-21-1 ((2R,3R,4S,5R)-5-(6-Chloro-9H-purin-9-yl)-4-fluoro-2-(hydroxymethyl)tetrahydrofuran-3-ol)

• Product Name: (2R,3R,4S,5R)-5-(6-Chloro-9H-purin-9-yl)-4-fluoro-2-(hydroxymethyl)tetrahydrofuran-3-ol
• CAS No: 135473-21-1
• MF: C₁₀H₁₀ClFN₄O₃
• MW: 288.66280412674
• CID: 2952247
• PubChem ID: 10517505
• Update Time: 2024-02-29

(2R,3R,4S,5R)-5-(6-Chloro-9H-purin-9-yl)-4-fluoro-2-(hydroxymethyl)tetrahydrofuran-3-ol Chemical and Physical Properties

Names and Identifiers

• (2R,3R,4S,5R)-5-(6-Chloro-9H-purin-9-yl)-4-fluoro-2-(hydroxymethyl)tetrahydrofuran-3-ol
• (2R,3R,4S,5R)-5-(6-chloropurin-9-yl)-4-fluoro-2-(hydroxymethyl)oxolan-3-ol
• F13907
• A900262
• 6-CHLORO-9-(2-DEOXY-2-FLUORO-D-ARABINOFURANOSYL)PURINE
• 6-Chloro-9-(2-fluoro-2-deoxy-beta-D-arabinofuranosyl)-9H-purine
• 6-Chloropurine -9-beta-D-(2/'-deoxy-2/'-fluoro)arabino-riboside

• Inchi： 1S/C10H10ClFN4O3/c11-8-6-9(14-2-13-8)16(3-15-6)10-5(12)7(18)4(1-17)19-10/h2-5,7,10,17-18H,1H2/t4-,5+,7-,10-/m1/s1
• InChI Key： HLXISARTQIJHHE-GQTRHBFLSA-N
• SMILES： ClC1C2=C(N=CN=1)N(C=N2)[C@H]1[C@H]([C@@H]([C@@H](CO)O1)O)F

Computed Properties

• Exact Mass: 288.0425460g/mol
• Monoisotopic Mass: 288.0425460g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 93.3

Experimental Properties

• Density: 1.97±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.72 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine 2'-deoxyribonucleosides